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Compound of Interest

Compound Name: Elimusertib-d3

Cat. No.: B15618933 Get Quote

Essential Safety and Handling Guide for
Elimusertib-d3
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Elimusertib-d3, a deuterated form of Elimusertib. Elimusertib is a potent and selective ATR

(Ataxia Telangiectasia and Rad3-related) inhibitor with anti-tumor activity.[1][2] Adherence to

these guidelines is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Elimusertib-d3 to

minimize exposure and ensure personal safety. Elimusertib, the parent compound, is classified

as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause

respiratory irritation.[3]
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PPE Category Item Specification

Hand Protection Protective gloves
Chemically resistant (e.g.,

nitrile)

Eye Protection Safety goggles With side-shields

Skin and Body Protection Impervious clothing Laboratory coat or gown

Respiratory Protection Suitable respirator

Use in a well-ventilated area or

under a fume hood. If dusts

are generated, a respirator is

necessary.

Operational Plan for Handling
Engineering Controls:

Work in a well-ventilated area.

The use of a chemical fume hood is recommended, especially when handling the solid form

to avoid dust formation.

Ensure an accessible safety shower and eyewash station are nearby.[3][4]

General Handling Precautions:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the handling area.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.
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For long-term storage of stock solutions, -80°C is recommended for up to 6 months, and

-20°C for up to 1 month.[1]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing and wash

it before reuse. Seek medical attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Seek medical attention.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

Disposal Plan
Dispose of waste product and contaminated materials in accordance with local, state, and

federal regulations.

Do not allow the product to enter drains, water courses, or the soil.[3][4]

Contaminated packaging should be disposed of as unused product.

Elimusertib Signaling Pathway
Elimusertib is a potent inhibitor of the ATR kinase. ATR is a key regulator of the DNA damage

response (DDR) pathway, which is activated by single-stranded DNA breaks. By inhibiting ATR,

Elimusertib prevents the downstream signaling that leads to cell cycle arrest and DNA repair,

ultimately leading to apoptosis in cancer cells with existing DNA damage repair deficiencies.
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Elimusertib Mechanism of Action
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Caption: Elimusertib inhibits the ATR kinase, a key component of the DNA damage response

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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